Cas no 1804529-27-8 (2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine
• CAS No: 1804529-27-8
• MF: C₇H₆F₄N₂O
• MW: 210.128955364227
• CID: 4798436
• Update Time: 2025-05-21

2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H6F4N2O/c8-4-1-2-6(13-5(4)3-12)14-7(9,10)11/h1-2H,3,12H2
• InChI Key： NHNRMZZTJCWMAD-UHFFFAOYSA-N
• SMILES： FC1=CC=C(N=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• XLogP3: 1.4
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1804529-27-8)

2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine, identified by the CAS number 1804529-27-8, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, including an amino-methyl substituent at the 2-position, a fluorine atom at the 3-position, and a trifluoromethoxy group at the 6-position, exhibits promising properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The significance of fluorinated pyridines in drug development cannot be overstated. These heterocyclic compounds are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of therapeutic agents. Among the numerous fluorinated pyridines, 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine stands out due to its versatile reactivity and potential applications in the design of novel pharmaceuticals.

In recent years, there has been a surge in research focused on developing new therapeutic agents with improved efficacy and reduced side effects. The structural motif of 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine aligns well with this trend, as it provides a scaffold for constructing molecules that can interact selectively with biological targets. For instance, its amino-methyl group can serve as a handle for further functionalization, enabling the creation of peptidomimetics or other complex molecular architectures.

One of the most compelling aspects of this compound is its potential utility in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. Pyridine derivatives are well-documented for their role in modulating enzyme activity, particularly in cases where precise spatial and electronic tuning is required. The presence of both fluorine and trifluoromethoxy groups in 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine allows for fine-tuning of electronic properties, which can be leveraged to optimize binding interactions with protein targets.

Recent studies have highlighted the importance of fluorinated pyridines in antiviral and anticancer drug discovery. For example, modifications involving fluorine atoms have been shown to enhance the antiviral activity of certain nucleoside analogs by improving their incorporation into viral genomes. Similarly, in oncology research, fluorinated pyridines have been incorporated into kinase inhibitors, where their ability to stabilize key interactions within the active site has led to the development of more potent and selective therapeutics.

The synthetic accessibility of 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine is another factor that contributes to its appeal. The compound can be synthesized through well-established organic transformations, including nucleophilic substitution reactions and cross-coupling protocols. This ease of preparation allows researchers to rapidly explore derivatives and optimize lead structures without excessive synthetic challenges.

In addition to its pharmaceutical applications, 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine has shown promise in materials science and agrochemical research. Its unique electronic properties make it a candidate for use in organic electronics, where fluorinated heterocycles are increasingly employed to improve charge transport characteristics. Furthermore, its structural features could be exploited in designing novel pesticides or herbicides with enhanced efficacy and environmental compatibility.

The growing interest in fluorinated pyridines is also driven by advancements in computational chemistry and drug design methodologies. High-throughput virtual screening (HTVS) and molecular docking studies have enabled researchers to rapidly identify promising candidates for further optimization. The structural diversity offered by compounds like 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine makes them ideal candidates for these computational approaches, as they can be easily modified to explore different chemical spaces.

Future directions in the study of this compound may include exploring its role in developing next-generation therapeutics targeting emerging infectious diseases or rare genetic disorders. The versatility of its scaffold allows for broad applications across multiple therapeutic areas, making it a cornerstone molecule in modern medicinal chemistry.

In conclusion, 2-(Aminomethyl)-3-fluoro-6-(trifluoromethoxy)pyridine (CAS No. 1804529-27-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad utility. Its potential applications in drug discovery, materials science, and agrochemical research underscore its importance as a versatile building block for innovative chemical synthesis.